Cas no 1011407-42-3 (Methyl 3-aminooxanthrene-1-carboxylate)

• Product Name: Methyl 3-aminooxanthrene-1-carboxylate
• CAS No: 1011407-42-3
• Molecular Formula: C₁₄H₁₁NO₄
• Molecular Weight: 257.241443872452
• MDL: MFCD10037676
• CID: 4559163
• PubChem ID: 24206118

Methyl 3-aminooxanthrene-1-carboxylate Properties

Names and Identifiers

• methyl 3-aminooxanthrene-1-carboxylate
• Dibenzo[b,e][1,4]dioxin-1-carboxylic acid, 3-amino-, methyl ester
• methyl 3-aminobenzo[2,3-b]benzo[e]1,4-dioxanecarboxylate
• SBB017877
• STK664192
• ST4146325
• methyl 3-aminodibenzo-p-dioxin-1-carboxylate

• MDL： MFCD10037676
• InChIKey： JYXGJXNRGDCMIV-UHFFFAOYSA-N
• Inchi： 1S/C14H11NO4/c1-17-14(16)9-6-8(15)7-12-13(9)19-11-5-3-2-4-10(11)18-12/h2-7H,15H2,1H3
• SMILES： O1C2C=CC=CC=2OC2C=C(C=C(C(=O)OC)C1=2)N

Computed Properties

• Exact Mass: 257.068808g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 257.068808g/mol
• Heavy Atom Count: 19
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 70.8
• Molecular Weight: 257.24g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives